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Compound of Interest

2-(3-

Compound Name: Cyanophenylmethoxy)phenylboro
nic acid

CAS No.: 1256355-67-5

Cat. No.: B1452664

Get Quote

Executive Summary

Compound ldentity: 3-(2-Boronophenoxymethyl)benzonitrile Molecular Formula:

Molecular Weight: 253.06 g/mol Role: Key intermediate in the synthesis of boron-containing
anti-inflammatory agents; structural analog to benzoxaborole precursors.

This guide provides a comprehensive framework for the identification of 3-(2-
Boronophenoxymethyl)benzonitrile using Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS). Due to the dynamic nature of boronic acids (equilibrium with boroxines),
specific emphasis is placed on solvent selection and sample preparation to ensure spectral
reproducibility.

Structural Logic & Synthesis Context

To understand the spectral data, one must first visualize the molecular connectivity. The
molecule consists of a 3-cyanobenzyl group linked via an ether oxygen to a 2-boronophenyl
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ring.

Synthesis & Structural Pathway

The compound is typically accessed via a Suzuki-Miyaura borylation of the corresponding iodo-

precursor.
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Figure 1: Synthetic pathway and equilibrium dynamics. The boronic acid moiety is prone to
reversible dehydration, forming boroxine trimers, which complicates spectral analysis in non-
polar solvents.

NMR Spectral Data (Predicted & Rationalized)

Note: Boronic acids often exhibit broad peaks for O-H protons and quadrupole broadening for
Carbon atoms directly attached to Boron. Data below represents the monomeric acid form in
polar aprotic solvent (DMSO-d6).

H NMR (400 MHz, DMSO-d6)

The proton spectrum is characterized by a distinct benzylic singlet and two distinct aromatic
systems.
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Sharp singlet is
diagnostic.

C NMR (100 MHz, DMSO-d6)

Key diagnostic feature: The carbon attached to boron (C-B) is often invisible or extremely broad
due to the quadrupole moment of

B and

B nuclei.
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Chemical Shift (
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B NMR (128 MHz, DMSO-d6)

Boron NMR is the definitive test for the oxidation state and coordination geometry.

e 28-32 ppm (Broad Singlet): Indicates a tricoordinate boronic acid species (

hybridized).
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¢ Note: If the shift moves to

5-10 ppm, it indicates the formation of a tetracoordinate "ate" complex (e.g., if NaOH was
added) or intramolecular coordination (benzoxaborole formation, though structurally unlikely
for this specific isomer without further functionalization).

Mass Spectrometry (MS) Data

Mass spec analysis of boronic acids is unique due to the distinct isotope pattern of Boron (
B: ~20%,

B: ~80%).

ESI-MS (Negative Mode)

Boronic acids ionize well in negative mode via deprotonation or adduct formation.
e Target lon [M-H]

:mfz 252.1

e Isotope Pattern:
o m/z 251.1 (approx 25% relative intensity due to
B)
o m/z 252.1 (100% relative intensity due to
B)
e Adducts: Common to see [M + HCOOQO]

(Formate adduct) if formic acid is used in LC.

Fragmentation Pathway (MS/MS)

Fragmentation typically involves the cleavage of the ether linkage and loss of the boronic acid
group.
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Figure 2: Proposed ESI(-) fragmentation pathway. The cleavage of the benzylic ether bond is
the dominant pathway.

Experimental Protocols for Validation
Sample Preparation for NMR

Challenge: Boronic acids dehydrate to boroxines (trimers) in non-polar solvents (CDCI

), leading to complex spectra. Protocol:

e Solvent: Use DMSO-d6 or MeOD (Methanol-d4). DMSO is preferred as it stabilizes the
monomeric acid form via Hydrogen bonding.

e Concentration: Prepare a 10-15 mg sample in 0.6 mL solvent.
e D

O Exchange: Run a standard proton scan. Add 1 drop of D

O and shake. Re-run. The disappearance of the broad singlet at ~8.05 ppm confirms the
presence of exchangeable B-OH protons.

HPLC-MS Method
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Challenge: Boronic acids can tail on silica-based columns due to interaction with residual

silanols. Protocol:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 8 minutes.

Detection: UV at 254 nm (Benzonitrile chromophore) and 220 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-_Hydroxymethyl_phenoxy_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-_Hydroxymethyl_phenoxy_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Iodophenoxy_methyl_benzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-_2-Iodophenoxy_methyl_benzonitrile
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100470&Type=IR-SPEC&Index=0
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100470&Mask=200
https://www.rsc.org/suppdata/dt/c4/c4dt01765j/c4dt01765j1.pdf
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000284
https://www.semanticscholar.org/paper/The-synthesis-of-benzoxaboroles-and-their-in-Zhang-Zhu/dbaaadf85e5cf9dc4c5ee80a493d737861939826
https://www.benchchem.com/product/b1452664/docs#technical-guide-spectral-characterization-of-3-2-boronophenoxymethyl-benzonitrile
https://www.benchchem.com/product/b1452664/docs#technical-guide-spectral-characterization-of-3-2-boronophenoxymethyl-benzonitrile
https://www.benchchem.com/product/b1452664/docs#technical-guide-spectral-characterization-of-3-2-boronophenoxymethyl-benzonitrile
https://www.benchchem.com/product/b1452664/docs#technical-guide-spectral-characterization-of-3-2-boronophenoxymethyl-benzonitrile
https://www.benchchem.com/product/b1452664?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1452664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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